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Compound of Interest

Compound Name:
1-Butyl-3-methylimidazolium

dicyanamide

Cat. No.: B009880 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 1-
Butyl-3-methylimidazolium dicyanamide ([Bmim][N(CN)₂]), ensuring the safety of laboratory

personnel and compliance with environmental regulations.

Immediate Safety and Hazard Information
1-Butyl-3-methylimidazolium dicyanamide is a chemical that requires careful handling. It is

classified as harmful if swallowed, causes skin and serious eye irritation, and may cause

respiratory irritation.[1][2] Adherence to safety protocols is critical during handling and disposal.

Hazard Identification and Classification:

Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[1]

[2]

Skin Irritation Category 2
H315: Causes skin irritation[1]

[2]

Eye Irritation Category 2
H319: Causes serious eye

irritation[1][2]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[1][2]
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Recommended Personal Protective Equipment (PPE):

Before handling 1-Butyl-3-methylimidazolium dicyanamide, especially during disposal

procedures, ensure the following PPE is used:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves.

Skin and Body Protection: A lab coat or other protective clothing.[1]

Respiratory Protection: In case of inadequate ventilation or potential for aerosol generation,

use a respirator with an appropriate filter (e.g., type ABEK (EN14387)).

Step-by-Step Disposal Protocol
Disposal of this ionic liquid must comply with federal, state, and local regulations.[3] Improper

disposal can pose a risk to human health and the environment.[3]

Step 1: Waste Characterization

The first step is to determine if the waste is classified as hazardous.[4] Under the Resource

Conservation and Recovery Act (RCRA) in the United States, a generator of waste is

responsible for this determination.[3] Given its hazard classifications (irritant, harmful if

swallowed), 1-Butyl-3-methylimidazolium dicyanamide waste should be managed as

hazardous waste.

Step 2: Segregation and Collection

Do not mix this waste with other waste streams unless instructed to do so by your

institution's Environmental Health & Safety (EHS) department or a licensed disposal

company.

Collect waste 1-Butyl-3-methylimidazolium dicyanamide in a dedicated, sealed, and

properly labeled container.[1] The container must be compatible with the chemical.

Avoid leaving containers open.
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Step 3: Labeling

All waste containers must be clearly labeled with the following information:

The words "Hazardous Waste"

The full chemical name: "1-Butyl-3-methylimidazolium dicyanamide"

The specific hazards (e.g., "Harmful," "Irritant")

The date accumulation started.

Step 4: On-site Storage

Store the sealed waste container in a designated, well-ventilated satellite accumulation area.

Ensure the storage area is secure and away from heat, sparks, and open flames.[5]

Secondary containment is recommended to manage potential leaks.

Step 5: Evaluate Recovery and Recycling Options

Ionic liquids are costly, and recycling should be considered where practical.[1][5][6] Several

methods can be used to recover and purify ionic liquids, including:

Distillation/Vaporization: Effective for separating volatile impurities from the non-volatile ionic

liquid.[6][7]

Extraction: Using a solvent to remove impurities.[6][7]

Adsorption: Using solid adsorbents to capture the ionic liquid from a solution.[6][8]

Consult with your institution's EHS department to determine if a recycling program is available

or feasible.

Step 6: Professional Disposal

Contact a licensed hazardous waste disposal company for final disposal.[1] Your institution's

EHS office will have approved vendors.
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Provide the disposal company with the Safety Data Sheet (SDS) for 1-Butyl-3-
methylimidazolium dicyanamide.

Ensure all shipping and transportation of the waste complies with Department of

Transportation (DOT) regulations, which includes using a hazardous waste manifest system

to track the waste from generation to its final disposal site.[3][4]

Prohibited Actions:

DO NOT dispose of this chemical down the drain.[9] It should not be allowed to enter public

drains or water supplies.[5]

DO NOT dispose of this chemical in the regular trash.[10]

DO NOT allow the chemical to contaminate soil or be released into the environment.[11]

Emergency and Spill Procedures
In case of a spill, take the following immediate actions:

Evacuate and Ventilate: Evacuate non-essential personnel and ensure the area is well-

ventilated. Avoid breathing vapors or mists.[1]

Control Ignition Sources: Extinguish any nearby ignition sources.[1]

Contain the Spill: Use a liquid-absorbent, non-combustible material (e.g., sand, vermiculite)

to contain the spill.

Collect Waste: Carefully collect the absorbed material and place it into a sealed, labeled

container for hazardous waste disposal.

Decontaminate: Clean the spill area thoroughly with soap and water.

Report: Report the spill to your institution's EHS department.

Disposal Decision Workflow
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The following diagram outlines the logical steps for the proper management and disposal of 1-
Butyl-3-methylimidazolium dicyanamide waste.

Waste Generation:
1-Butyl-3-methylimidazolium

dicyanamide

Step 1: Characterize Waste
(Assume Hazardous)

Step 2: Segregate & Collect
in Sealed, Compatible Container

Step 3: Label Container
'Hazardous Waste' & Contents

Step 4: Store Safely
in Designated Area

Step 5: Is Recovery or
Recycling Feasible?

Follow Institutional Protocol
for Ionic Liquid Recycling

Yes

Step 6: Arrange Professional Disposal
Contact Licensed Vendor

No

Final Disposal at
Permitted Facility

Recycled Material Reused
Waste Transported by Vendor

with Hazardous Waste Manifest
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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